Cas no 62500-88-3 (5-ethyl-1H-Indole-3-ethanamine)

• Product Name: 5-ethyl-1H-Indole-3-ethanamine
• CAS No: 62500-88-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1115025
• PubChem ID: 188006
• Update Time: 2025-04-20

5-ethyl-1H-Indole-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1H-Indole-3-ethanamine
• 2-(5-ethyl-1H-indol-3-yl)ethanamine
• 1H-indole-3-ethanamine, 5-ethyl-
• 5-Ethyltryptamine
• 62500-88-3
• Oprea1_725540
• AKOS022420936
• BDBM50049086
• 2-(5-Ethyl-1H-indol-3-yl)ethan-1-amine
• 2-(5-Ethyl-1H-indol-3-yl)-ethylamine
• CHEMBL107511
• SCHEMBL4512060
• HNICQKBUQQHUMM-UHFFFAOYSA-N
• CBDivE_015930
• DTXSID80978096

• Inchi： 1S/C12H16N2/c1-2-9-3-4-12-11(7-9)10(5-6-13)8-14-12/h3-4,7-8,14H,2,5-6,13H2,1H3
• InChI Key： HNICQKBUQQHUMM-UHFFFAOYSA-N
• SMILES： N1C=C(CCN)C2C=C(CC)C=CC1=2

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8

Experimental Properties

• Density: 1.099
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.633
• PSA: 41.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives